Cas no 229342-84-1 (2-Thiophenecarboxylic acid, 4-(bromomethyl)-3-chloro-, methyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 4-(bromomethyl)-3-chloro-, methyl ester
• CAS No: 229342-84-1
• MF: C₇H₆BrClO₂S
• MW: 269.543339252472
• CID: 1412544
• PubChem ID: 18376575
• Update Time: 2025-04-20

2-Thiophenecarboxylic acid, 4-(bromomethyl)-3-chloro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-(bromomethyl)-3-chloro-, methyl ester
• methyl 4-(bromomethyl)-3-chlorothiophene-2-carboxylate
• SCHEMBL3306728
• QPKMILNWXPTHEY-UHFFFAOYSA-N
• 2-methoxycarbonyl-3-chloro-4-(bromomethyl)thiophene
• methyl 4-bromomethyl-3-chlorothiphene-2-carboxylate
• 229342-84-1
• DA-43154
• DTXSID00593260
• methyl 4-bromomethyl-3-chlorothiophene-2-carboxylate
• 4-bromomethyl-3-chlorothiophene-2-carboxylic acid methyl ester

• Inchi： 1S/C7H6BrClO2S/c1-11-7(10)6-5(9)4(2-8)3-12-6/h3H,2H2,1H3
• InChI Key： QPKMILNWXPTHEY-UHFFFAOYSA-N
• SMILES： BrCC1=CSC(C(=O)OC)=C1Cl

Computed Properties

• Exact Mass: 267.89608
• Monoisotopic Mass: 267.89604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 26.3